Cas no 2248396-60-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate
• CAS No: 2248396-60-1
• MF: C₁₅H₁₄FNO₄
• MW: 291.274367809296
• CID: 6284046
• PubChem ID: 165719341
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate
• EN300-6514088
• 2248396-60-1

• Inchi： 1S/C15H14FNO4/c16-15(8-4-1-5-9-15)14(20)21-17-12(18)10-6-2-3-7-11(10)13(17)19/h2-3,6-7H,1,4-5,8-9H2
• InChI Key： KACWHBQFCQMBPY-UHFFFAOYSA-N
• SMILES： FC1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCCCC1

Computed Properties

• Exact Mass: 291.09068609g/mol
• Monoisotopic Mass: 291.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate (CAS No. 2248396-60-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate, identified by its CAS number 2248396-60-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of heterocyclic compounds, featuring a fused system of an isoindole ring and a cyclohexane moiety, both functionalized with oxygen and fluorine atoms. The unique arrangement of these substituents imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The isoindole core of this compound is particularly noteworthy, as isoindoles are known for their presence in a variety of biologically active natural products and synthetic intermediates. The presence of a 3-dioxo group (a β-keto ester moiety) enhances the electrophilicity of the isoindole ring, facilitating its participation in nucleophilic additions and condensation reactions. This reactivity is crucial for the synthesis of more complex derivatives that may exhibit enhanced pharmacological properties.

The fluorocyclohexane component introduces a fluorine atom at the C1 position, which is a common strategy in medicinal chemistry to improve metabolic stability, binding affinity, and bioavailability. Fluoro-substituted compounds are frequently explored due to their ability to modulate enzyme interactions and receptor binding profiles. In particular, the C-F bond's high bond dissociation energy contributes to increased chemical robustness, making this compound resistant to hydrolysis under physiological conditions.

Recent advancements in computational chemistry have enabled the detailed study of the molecular interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate and biological targets. Molecular docking simulations have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. The combination of the isoindole scaffold with the fluorocyclohexane group creates a versatile platform for structure-based drug design.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary assays indicate that it exhibits moderate inhibitory activity against certain kinases and transcription factors relevant to cancer progression. The 3-dioxo group appears to play a critical role in mediating these interactions by serving as a hydrogen bond acceptor or participating in π-stacking interactions with aromatic residues in protein targets. Furthermore, the fluorine atom may contribute to improved solubility and cell membrane permeability, enhancing its bioavailability.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the isoindole ring requires careful control of reaction conditions to avoid unwanted side products. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization. Additionally, introducing the fluorine atom at the C1 position necessitates methodologies that ensure high yield and purity while minimizing byproduct formation.

One notable synthetic approach involves the use of organofluorine reagents combined with palladium or copper catalysts to facilitate the introduction of fluorine into the cyclohexane ring. This method has been optimized for scalability and reproducibility, allowing for the efficient production of 2248396-60-1 in multi gram quantities. Such advancements are crucial for advancing preclinical studies and eventual clinical trials.

The potential applications of this compound extend beyond oncology; it may also be investigated for its effects on neurological disorders or infectious diseases. The structural motifs present in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-fluorocyclohexane-1-carboxylate suggest that it could modulate pathways involving neuroinflammation or viral replication. Further investigation into its mechanism of action will be essential to determine its therapeutic potential.

As computational methods continue to improve, virtual screening techniques are being leveraged to identify novel analogs of this compound with enhanced pharmacological properties. By modifying substituents on the isoindole or cyclohexane moieties, researchers can explore new chemical spaces while retaining key structural features that contribute to biological activity. This combinatorial approach holds promise for accelerating the discovery process.

The role of fluorinated heterocycles in medicinal chemistry cannot be overstated; they represent a cornerstone of modern drug design due to their ability to fine-tune physicochemical properties and target interactions. Compounds like 2248396-60-1 exemplify how strategic functionalization can yield molecules with unique characteristics suitable for addressing unmet medical needs.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol... (CAS No. 2248396...) remains an intriguing subject for further research due to its structural complexity and promising pharmacological profile. Continued investigation into its synthesis, bioactivity,and mechanism(s)of action will likely uncover new therapeutic opportunities across multiple disease areas.